2-Allyl-4-(benzyloxy)phenol

• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 4-phenylmethoxy-2-prop-2-enylphenol
• InChI: InChI=1S/C16H16O2/c1-2-6-14-11-15(9-10-16(14)17)18-12-13-7-4-3-5-8-13/h2-5,7-11,17H,1,6,12H2
• InChI Key: OTDIEZPDMZBEEF-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=C(C=CC(=C1)OCC2=CC=CC=C2)O

Description

2-Allyl-4-(benzyloxy)phenol is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Allyl-4-(benzyloxy)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Allyl-4-(benzyloxy)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Benzyloxy-4-allyloxy-benzene (20.4 g, 84.9 mmol) dissolved in mesitylene (150 ml) was heated at 165° C. for 48 hr under an argon atmosphere. After cooling to ambient temperature the resulting brown oil was chromatographed over SiO2 (Merck 230-400 mesh) eluting with EtOAc-nHexane (1:9) to afford 2-allyl-4-benzyloxy-phenol (17.45 g, 72.6 mmol, 85%) as a pale yellow oil MS m/e=240.1 (M+).